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Compound of Interest

Compound Name: Basic Blue 8

Cat. No.: B1221837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the triarylmethane dye class, covering their

fundamental chemistry, synthesis, spectroscopic properties, and diverse applications in

biomedical research and drug development.

Core Chemical Structure and Properties
Triarylmethane dyes are a class of intensely colored synthetic organic compounds built upon

the triphenylmethane skeleton.[1] Their defining feature is a central carbon atom bonded to

three aromatic (aryl) rings.[2] This extensive π-electron delocalization across the molecule is

responsible for their brilliant colors.[3] The color and other properties of the dye are dictated by

the specific substituents, such as amino or hydroxyl groups, attached to the aryl rings.[2][3]

These dyes are often cationic, carrying a positive charge, which allows them to bind to anionic

sites in substrates like tissues and biological macromolecules.[3] The central carbocation

structure also makes them highly reactive and sensitive to changes in pH, a property exploited

in their use as indicators.[2]

When two of the aryl groups are bridged by a heteroatom, further sub-classes are formed,

including the xanthenes (oxygen bridge), acridines (nitrogen bridge), and thioxanthenes (sulfur

bridge), each with distinct properties and applications.[1]
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Core Triarylmethane Structure Key Components
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Grignard Synthesis of Crystal Violet
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Mechanism of Photodynamic Therapy (PDT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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